Cas no 921851-19-6 (N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide)
N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide
- N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-9H-xanthene-9-carboxamide
-
- Inchi: 1S/C26H20FN3O3/c27-18-11-9-17(10-12-18)21-13-14-24(31)30(29-21)16-15-28-26(32)25-19-5-1-3-7-22(19)33-23-8-4-2-6-20(23)25/h1-14,25H,15-16H2,(H,28,32)
- InChI Key: NAGKGEKQGCXPPT-UHFFFAOYSA-N
- SMILES: C1(C(NCCN2N=C(C3=CC=C(F)C=C3)C=CC2=O)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2
N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2236-0292-2μmol |
N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide |
921851-19-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2236-0292-5μmol |
N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide |
921851-19-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2236-0292-10μmol |
N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide |
921851-19-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2236-0292-20μmol |
N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide |
921851-19-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2236-0292-1mg |
N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide |
921851-19-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2236-0292-2mg |
N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide |
921851-19-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2236-0292-3mg |
N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide |
921851-19-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2236-0292-4mg |
N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide |
921851-19-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2236-0292-5mg |
N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide |
921851-19-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2236-0292-10mg |
N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide |
921851-19-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide
N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide (CAS No. 921851-19-6): A Comprehensive Scientific Profile
In the evolving landscape of medicinal chemistry, N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide (CAS 921851-19-6) has emerged as a compound of significant interest to researchers. This xanthene-carboxamide derivative combines unique structural features that make it valuable for pharmaceutical development and biochemical studies. With its fluorophenyl and dihydropyridazine moieties, this molecule exhibits properties that are currently being explored in various therapeutic areas.
The molecular structure of N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide contains several pharmacologically important groups. The 4-fluorophenyl component is known to influence binding affinity in many drug molecules, while the 6-oxo-1,6-dihydropyridazin moiety contributes to potential hydrogen bonding interactions. The xanthene-9-carboxamide portion provides structural rigidity that may enhance target selectivity - a feature that's particularly relevant in current drug discovery trends focusing on precision medicine.
Recent scientific literature indicates growing interest in pyridazine derivatives like 921851-19-6 due to their diverse biological activities. Researchers are particularly examining how modifications to the dihydropyridazin-1-ylethyl segment might affect pharmacokinetic properties. This aligns with current pharmaceutical industry priorities of developing compounds with improved metabolic stability and oral bioavailability.
From a synthetic chemistry perspective, N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide represents an interesting case study in heterocyclic compound formation. The coupling of xanthene carboxamide with the fluorophenyl-dihydropyridazine unit requires precise control of reaction conditions, making it a valuable reference for chemists working on similar molecular architectures. This aspect is particularly relevant given the current emphasis on green chemistry and atom-economical synthesis methods.
In biochemical assays, preliminary studies suggest that compounds containing the 9H-xanthene-9-carboxamide scaffold may interact with certain enzymatic targets. While specific mechanisms of action for CAS 921851-19-6 are still under investigation, the presence of both hydrogen bond donors/acceptors and aromatic systems in its structure makes it a compelling candidate for further study in structure-activity relationship (SAR) analyses.
The pharmaceutical potential of N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide is enhanced by its balanced lipophilicity profile, as suggested by computational modeling. This characteristic is crucial for modern drug development, where researchers increasingly focus on optimizing compounds for both efficacy and drug-like properties. The 4-fluorophenyl substitution pattern in particular may influence membrane permeability - a key consideration in current CNS drug discovery programs.
Analytical characterization of 921851-19-6 typically involves advanced techniques such as LC-MS and NMR spectroscopy. The distinct spectral signatures of the xanthene and dihydropyridazine components facilitate structural verification, while the fluorine atom provides a convenient NMR handle for studying molecular dynamics. These analytical aspects are particularly important in quality control processes for research compounds.
From a medicinal chemistry standpoint, the pyridazin-1-ylethyl linkage in N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide offers potential for further structural diversification. This flexibility aligns with current fragment-based drug design strategies, where core scaffolds are systematically modified to optimize biological activity. The compound's molecular weight and polar surface area fall within ranges typically associated with good drug-likeness.
Stability studies indicate that proper storage conditions are essential for maintaining the integrity of CAS 921851-19-6. Like many heterocyclic carboxamides, it should be protected from prolonged exposure to light and moisture. These handling considerations are crucial for researchers working with this compound in various experimental settings.
The scientific community continues to explore novel applications for xanthene-carboxamide derivatives like N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide. Recent patent literature suggests growing interest in similar structures for various therapeutic indications, though specific applications for this compound remain proprietary in many cases. This aligns with broader trends in pharmaceutical research toward targeted therapies and personalized medicine approaches.
In summary, N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide (CAS 921851-19-6) represents an intriguing example of modern medicinal chemistry. Its unique combination of fluorophenyl, dihydropyridazine, and xanthene-carboxamide moieties offers multiple avenues for scientific exploration. As research continues to uncover the full potential of this compound, it serves as a valuable addition to the toolkit of pharmaceutical researchers and medicinal chemists worldwide.
921851-19-6 (N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)